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4,4'-(1,4-Butanediylbis(oxy))bis(3-nitrobenzenecarboximidamide) 4,4'-(1,4-Butanediylbis(oxy))bis(3-nitrobenzenecarboximidamide)
Brand Name: Vulcanchem
CAS No.: 125880-76-4
VCID: VC21220519
InChI: InChI=1S/C18H20N6O6/c19-17(20)11-3-5-15(13(9-11)23(25)26)29-7-1-2-8-30-16-6-4-12(18(21)22)10-14(16)24(27)28/h3-6,9-10H,1-2,7-8H2,(H3,19,20)(H3,21,22)
SMILES: C1=CC(=C(C=C1C(=N)N)[N+](=O)[O-])OCCCCOC2=C(C=C(C=C2)C(=N)N)[N+](=O)[O-]
Molecular Formula: C18H20N6O6
Molecular Weight: 416.4 g/mol

4,4'-(1,4-Butanediylbis(oxy))bis(3-nitrobenzenecarboximidamide)

CAS No.: 125880-76-4

Cat. No.: VC21220519

Molecular Formula: C18H20N6O6

Molecular Weight: 416.4 g/mol

* For research use only. Not for human or veterinary use.

4,4'-(1,4-Butanediylbis(oxy))bis(3-nitrobenzenecarboximidamide) - 125880-76-4

Specification

CAS No. 125880-76-4
Molecular Formula C18H20N6O6
Molecular Weight 416.4 g/mol
IUPAC Name 4-[4-(4-carbamimidoyl-2-nitrophenoxy)butoxy]-3-nitrobenzenecarboximidamide
Standard InChI InChI=1S/C18H20N6O6/c19-17(20)11-3-5-15(13(9-11)23(25)26)29-7-1-2-8-30-16-6-4-12(18(21)22)10-14(16)24(27)28/h3-6,9-10H,1-2,7-8H2,(H3,19,20)(H3,21,22)
Standard InChI Key OBQWWXNDQGRMTM-UHFFFAOYSA-N
SMILES C1=CC(=C(C=C1C(=N)N)[N+](=O)[O-])OCCCCOC2=C(C=C(C=C2)C(=N)N)[N+](=O)[O-]
Canonical SMILES C1=CC(=C(C=C1C(=N)N)[N+](=O)[O-])OCCCCOC2=C(C=C(C=C2)C(=N)N)[N+](=O)[O-]

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